Cas no 1341522-46-0 (4-((2,5-Dichlorophenyl)thio)pentan-2-one)

• Product Name: 4-((2,5-Dichlorophenyl)thio)pentan-2-one
• CAS No: 1341522-46-0
• MF: C₁₁H₁₂Cl₂OS
• MW: 263.183380126953
• CID: 5178743
• Update Time: 2025-06-09

4-((2,5-Dichlorophenyl)thio)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-((2,5-Dichlorophenyl)thio)pentan-2-one
• 4-[(2,5-dichlorophenyl)sulfanyl]pentan-2-one
• 2-Pentanone, 4-[(2,5-dichlorophenyl)thio]-

• Inchi： 1S/C11H12Cl2OS/c1-7(14)5-8(2)15-11-6-9(12)3-4-10(11)13/h3-4,6,8H,5H2,1-2H3
• InChI Key： ZJFZIVMYTQXQKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1SC(C)CC(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Additional information on 4-((2,5-Dichlorophenyl)thio)pentan-2-one

Introduction to 4-((2,5-Dichlorophenyl)thio)pentan-2-one (CAS No. 1341522-46-0) and Its Emerging Applications in Chemical Biology

4-((2,5-Dichlorophenyl)thio)pentan-2-one, identified by the chemical abstracts service number 1341522-46-0, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This organosulfur compound features a pentanone backbone substituted with a thioether group linked to a 2,5-dichlorophenyl moiety. Such a molecular architecture not only imparts unique electronic and steric properties but also opens up diverse possibilities for its utility in synthetic chemistry, drug discovery, and mechanistic studies.

The (2,5-dichlorophenyl)thio substituent is particularly noteworthy due to its ability to modulate the reactivity of the adjacent functional groups. The presence of chlorine atoms at the 2 and 5 positions enhances the electrophilicity of the aromatic ring, making it a versatile scaffold for further derivatization. This characteristic has been exploited in various synthetic strategies, where the compound serves as a precursor for more complex molecules. For instance, its reactivity with nucleophiles allows for the introduction of additional functional groups, enabling the design of novel heterocyclic compounds or bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-((2,5-Dichlorophenyl)thio)pentan-2-one and its derivatives. The compound’s ability to interact with biological targets such as enzymes and receptors has been investigated in several preclinical studies. One particularly promising area of research involves its application as an intermediate in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target these pathological pathways effectively.

Moreover, the thioether functionality in 4-((2,5-Dichlorophenyl)thio)pentan-2-one has been leveraged in the development of protease inhibitors. Proteases play essential roles in various physiological processes, including protein turnover and signal transduction. Inhibiting specific proteases has therapeutic implications in conditions such as inflammation and infectious diseases. The dichlorophenyl group further enhances binding affinity by participating in hydrophobic interactions and π-stacking with aromatic residues in protein targets. This dual functionality makes the compound a valuable building block for structure-based drug design.

Recent advancements in computational chemistry have also facilitated the exploration of 4-((2,5-Dichlorophenyl)thio)pentan-2-one’s potential applications. Molecular modeling studies have revealed that this compound can effectively bind to active sites of enzymes by optimizing its conformational flexibility. The pentanone moiety provides a rigid scaffold that can be fine-tuned through structural modifications to improve binding affinity and selectivity. These insights have guided the synthesis of optimized derivatives with enhanced pharmacokinetic properties.

The compound’s role extends beyond enzyme inhibition; it has also been explored as a chiral auxiliary in asymmetric synthesis. Chiral molecules are non-superimposable mirror images of each other and are crucial in pharmaceuticals due to their distinct biological activities. The thioether group can be used to induce stereoselectivity during reactions, enabling the synthesis of enantiomerically pure compounds with high enantiomeric excesses. This capability is particularly valuable in producing single-enantiomer drugs that exhibit improved efficacy and reduced side effects.

Another emerging application of 4-((2,5-Dichlorophenyl)thio)pentan-2-one lies in materials science. Its unique structural features make it a candidate for developing functional materials such as liquid crystals or organic semiconductors. The interplay between electronic and steric effects influenced by the dichlorophenyl group can be harnessed to tailor material properties for specific applications. For example, derivatives of this compound have shown promise in enhancing charge transport properties in organic field-effect transistors (OFETs), contributing to advancements in flexible electronics.

The synthesis of 4-((2,5-Dichlorophenyl)thio)pentan-2-one itself presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, recent methodological developments have streamlined its preparation through more efficient one-pot or catalytic processes. These improvements not only enhance yield but also reduce waste generation, aligning with green chemistry principles.

In conclusion,4-((2,5-Dichlorophenyl)thio)pentan-2-one (CAS No. 1341522-46-0) represents a versatile molecular scaffold with broad applicability across chemical biology and pharmaceutical research. Its unique structural features enable diverse functionalization strategies, making it invaluable for drug discovery efforts targeting enzymes like kinases and proteases. Additionally,(2,5-dichlorophenyl)thio moiety contributes significantly to its reactivity and selectivity,while its potential as a chiral auxiliary adds another layer of utility。 As computational tools continue to advance,the exploration of this compound’s applications will undoubtedly expand, leading to novel therapeutics and materials with far-reaching implications.